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For researchers, scientists, and professionals in drug development, this document provides a

comprehensive guide to the chemical properties, biological activity, and experimental

considerations of Bryostatin 2. This potent marine-derived macrolide has garnered significant

scientific interest for its potential therapeutic applications.

Core Chemical and Physical Properties

Bryostatin 2, a complex macrocyclic lactone, possesses distinct chemical and physical
characteristics crucial for its handling and application in research settings.
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Property Value Source
CAS Number 87745-28-6 [11[2][3]
Molecular Weight 863.0 g/mol [1]
Molecular Formula C45H66016
Purity >95% (HPLC) or =298%
White crystalline solid or
Appearance _ .
colorless to light yellow film
N Soluble in ethanol and
Solubility
methanol
Storage Conditions Store at -20°C

Biological Activity and Mechanism of Action

Bryostatin 2 is a potent activator of protein kinase C (PKC), a family of enzymes that play a
critical role in various cellular signaling pathways. Its interaction with PKC gives it a range of
biological activities, including antineoplastic properties.

Signaling Pathway Modulation

The primary mechanism of action for Bryostatin 2 involves its binding to the C1 domain of
PKC, mimicking the endogenous ligand diacylglycerol (DAG). This activation triggers a
cascade of downstream signaling events that can influence cell proliferation, differentiation, and
apoptosis.
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Bryostatin 2 activation of the Protein Kinase C (PKC) signaling pathway.

Experimental Protocols

Accurate and reproducible experimental results with Bryostatin 2 rely on meticulous
preparation and handling.

Stock Solution Preparation

Given its solubility, stock solutions of Bryostatin 2 are typically prepared in ethanol or
methanol.

Example Protocol for a 1 mM Stock Solution:
o Weighing: Accurately weigh a precise amount of Bryostatin 2 (e.g., 1 mg).

» Solvent Addition: Based on the molecular weight of 863.0 g/mol , calculate the required
volume of solvent. For 1 mg of Bryostatin 2 to make a 1 mM solution, approximately 1.159
mL of solvent is needed.

» Dissolution: Add the solvent to the vial containing the Bryostatin 2. To aid dissolution, the
tube can be warmed to 37°C and sonicated in an ultrasonic bath.
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¢ Storage: Once fully dissolved, aliquot the stock solution into smaller volumes to avoid
repeated freeze-thaw cycles and store at -20°C for short-term use (up to one month) or
-80°C for long-term storage (up to six months).
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Workflow for the preparation of a Bryostatin 2 stock solution.

Research Applications and Antineoplastic Activity
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Bryostatin 2 has demonstrated antineoplastic activity against various cancer cell lines. For
instance, it has been shown to inhibit DNA synthesis in SH-SY5Y human neuroblastoma cells
at a concentration of 100 nM and exhibits activity against the murine P388 lymphocytic
leukemia cell line. It also attenuates cell proliferation and attachment in U937 cells.
Furthermore, Bryostatin 2 acts as an antagonist to the tumor-promoting phorbol ester 12-O-
tetradecanoylphorbol-13-acetate (TPA). These properties underscore its potential as a valuable
tool in cancer research and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667956?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

